![molecular formula C13H13N3O2S B2814718 N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide CAS No. 1556448-76-0](/img/structure/B2814718.png)
N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide
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Overview
Description
N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide, also known as BPTES, is a small molecule inhibitor that targets glutaminase, an enzyme responsible for catalyzing the conversion of glutamine to glutamate. BPTES has been shown to have potential therapeutic applications in a variety of cancers and metabolic disorders.
Scientific Research Applications
Anti-Inflammatory Properties
Compounds with a similar structure to “N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide” have been synthesized and analyzed for their anti-inflammatory properties . These compounds were evaluated for their ability to inhibit cyclooxygenase (COX), an enzyme that plays a key role in inflammation. Some of these compounds demonstrated excellent COX-2 selectivity index (SI) values and showed significant inhibition of albumin denaturation .
Antioxidant Activity
Thiazole derivatives, which include “N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide”, have been studied for their antioxidant properties . Antioxidants are substances that can prevent or slow damage to cells caused by free radicals, unstable molecules that the body produces as a reaction to environmental and other pressures.
Analgesic Activity
Thiazole derivatives have also been investigated for their potential as analgesics . Analgesics are medicines that are used to relieve pain. They work by blocking pain signals to the brain or interfering with the brain’s interpretation of the signals, without producing anesthesia or loss of consciousness.
Antimicrobial Activity
Thiazole compounds have been found to have antimicrobial properties . They can inhibit the growth of or destroy microorganisms, making them potentially useful in the treatment of infectious diseases caused by bacteria, viruses, fungi, or parasites.
Antifungal Activity
In addition to their antimicrobial activity, thiazole derivatives have been studied for their antifungal properties . Antifungal drugs are medications that limit or prevent the growth of yeasts and other fungal organisms.
Antiviral Activity
Thiazole derivatives have been explored for their antiviral activities . Antiviral drugs are a class of medication used specifically for treating viral infections. They act by inhibiting the development of the virus.
Antitumor Activity
Compounds with a similar structure to “N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide” have been synthesized and evaluated for their antitumor activities . Some of these compounds showed potent growth inhibition properties against various cancer cell lines.
Neuroprotective Activity
Thiazole derivatives have been investigated for their neuroprotective effects . Neuroprotective drugs are medications that protect the brain and spinal cord from damage and degeneration.
Mechanism of Action
Target of Action
Compounds with a similar benzothiazole scaffold have been found to exhibit diverse biological activities . They have been associated with antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Mode of Action
Benzothiazole derivatives have been found to interact with various targets, leading to changes in cellular processes . For instance, some benzothiazole derivatives have been found to inhibit cyclooxygenase (COX) enzymes, leading to anti-inflammatory effects .
Biochemical Pathways
For instance, some benzothiazole derivatives have been found to inhibit the COX enzymes, which are involved in the conversion of arachidonic acid into thromboxane, prostaglandins (PGE2), and prostacyclin .
Result of Action
Benzothiazole derivatives have been associated with various biological effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects .
properties
IUPAC Name |
N-(1,3-benzothiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H13N3O2S/c17-11-5-8(6-14-11)13(18)15-7-12-16-9-3-1-2-4-10(9)19-12/h1-4,8H,5-7H2,(H,14,17)(H,15,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MJKYPXVYRAEOBH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CNC1=O)C(=O)NCC2=NC3=CC=CC=C3S2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H13N3O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
275.33 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(Benzo[d]thiazol-2-ylmethyl)-5-oxopyrrolidine-3-carboxamide |
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